4-[6-([1,2,4]Triazolo[4,3-a]pyridin-3-ylsulfanyl)pyridin-3-yl]sulfonylmorpholine

• Molecular Formula: C15H15N5O3S2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 4-[6-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)pyridin-3-yl]sulfonylmorpholine
• InChI: InChI=1S/C15H15N5O3S2/c21-25(22,19-7-9-23-10-8-19)12-4-5-14(16-11-12)24-15-18-17-13-3-1-2-6-20(13)15/h1-6,11H,7-10H2
• InChI Key: MEGVICCWCHRLMW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CN=C(C=C2)SC3=NN=C4N3C=CC=C4

Description

4-[6-([1,2,4]Triazolo[4,3-a]pyridin-3-ylsulfanyl)pyridin-3-yl]sulfonylmorpholine is a heterocyclic compound featuring a triazolopyridine core linked via a sulfanyl bridge to a pyridine ring, which is further substituted with a sulfonylmorpholine group. Its synthesis typically involves multi-step reactions, including nucleophilic substitution and cyclization, as seen in analogous compounds like 4-(6-hydrazinylpyridin-3-ylsulfonyl)thiomorpholine .

The compound’s molecular architecture combines electron-rich aromatic systems (pyridine and triazolo rings) with polar sulfonyl and morpholine groups, which influence its solubility, bioavailability, and binding affinity. Analytical characterization (e.g., ¹H-NMR, elemental analysis) for structurally related compounds confirms the importance of precise substituent placement for stability and activity .

Biological Activity

The compound 4-[6-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)pyridin-3-yl]sulfonylmorpholine represents a novel class of heterocyclic compounds that have garnered interest due to their potential biological activities, particularly in the field of cancer therapy and immunomodulation. This article aims to synthesize current research findings regarding the biological activity of this compound.

Chemical Structure and Properties

The molecular structure of the compound includes a morpholine ring, a sulfonyl group, and a triazolo-pyridine moiety. The presence of these functional groups is believed to contribute to its biological efficacy.

Research indicates that compounds containing the [1,2,4]triazolo[4,3-a]pyridine scaffold can act as inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 is an enzyme that plays a crucial role in tryptophan metabolism and immune regulation. Inhibition of IDO1 has been linked to enhanced anti-tumor immunity and improved efficacy of cancer immunotherapies .

In Vitro Studies

In vitro studies have demonstrated that derivatives of the triazolo-pyridine scaffold exhibit significant cytotoxicity against various cancer cell lines. For instance, a study reported that certain analogues showed IC50 values in the low micromolar range against melanoma cells (A375) while maintaining selectivity over normal cells .

Compound	IC50 (μM)	Cell Line
VS9	2.6 ± 0.5	A375
VS10	1.8 ± 0.2	A375
VS11	0.9 ± 0.02	A375

Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that modifications on the triazole and pyridine rings significantly affect the potency and selectivity of these compounds. For example, the introduction of hydrophobic substituents was found to enhance interactions with the IDO1 active site, leading to improved inhibition rates .

Case Study 1: Immunomodulatory Effects

In a study focusing on immunomodulatory effects, a derivative of the triazolo-pyridine scaffold was tested in combination with other immunotherapeutic agents. Results indicated a synergistic effect in enhancing T-cell activation and proliferation in vitro, suggesting potential for combination therapies in cancer treatment .

Case Study 2: Metabolic Stability

Another investigation assessed the metabolic stability of compounds derived from this scaffold. The findings showed that certain modifications led to increased stability in biological systems, which is crucial for therapeutic applications .

Comparison with Similar Compounds

Structural and Functional Differences

• Triazolo-pyridine vs. Triazolo-pyridazin: The target compound’s triazolo[4,3-a]pyridine core differs from the triazolo[4,3-b]pyridazin system in 2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide.
• Sulfonylmorpholine vs. Thiomorpholine : The sulfonylmorpholine group in the target compound increases polarity and hydrogen-bonding capacity compared to the thiomorpholine in compound 11e, which may improve solubility but reduce membrane permeability.
• Hydrazine vs. Sulfanyl Linkers : Compound 11e uses a hydrazine linker, which is less stable under physiological conditions than the sulfanyl bridge in the target compound, suggesting improved metabolic stability for the latter.

Pharmacological Implications

• Antimalarial Activity : Compound 11e demonstrated potent antimalarial activity (IC₅₀ < 1 µM) due to its hydrazine moiety targeting parasite dihydrofolate reductase. The target compound’s triazolo group may offer similar enzyme inhibition but with enhanced selectivity.
• Solubility and Bioavailability : The pyridazin-based analog’s solubility (11.2 µg/mL) suggests that the target compound’s sulfonylmorpholine group could further enhance aqueous solubility, critical for oral administration.